(D)-PPA 1

• Molecular Formula: C70H98N20O21
• Molecular Weight: 1555.6 g/mol
• SMILES: CC(C(C(=O)NC(CC(=O)O)C(=O)NC(CCCNC(=N)N)C(=O)NC(CCC(=O)N)C(=O)NC(CC1=CC=C(C=C1)O)C(=O)NC(CC2=CNC=N2)C(=O)NC(CC3=CC=CC=C3)C(=O)O)NC(=O)C4CCCN4C(=O)C(CCCCN)NC(=O)C(CO)NC(=O)C(CC5=CC=C(C=C5)O)NC(=O)C(CC(=O)N)N)O
• InChI: InChI=1S/C70H98N20O21/c1-36(92)57(89-66(107)53-13-8-26-90(53)68(109)46(11-5-6-24-71)82-65(106)52(34-91)88-62(103)47(27-38-14-18-41(93)19-15-38)83-58(99)43(72)31-55(74)96)67(108)86-50(32-56(97)98)64(105)80-44(12-7-25-78-70(75)76)59(100)81-45(22-23-54(73)95)60(101)84-48(28-39-16-20-42(94)21-17-39)61(102)85-49(30-40-33-77-35-79-40)63(104)87-51(69(110)111)29-37-9-3-2-4-10-37/h2-4,9-10,14-21,33,35-36,43-53,57,91-94H,5-8,11-13,22-32,34,71-72H2,1H3,(H2,73,95)(H2,74,96)(H,77,79)(H,80,105)(H,81,100)(H,82,106)(H,83,99)(H,84,101)(H,85,102)(H,86,108)(H,87,104)(H,88,103)(H,89,107)(H,97,98)(H,110,111)(H4,75,76,78)/t36-,43+,44+,45+,46+,47+,48+,49+,50+,51+,52+,53+,57+/m1/s1
• InChIKey: ZEZZLZKHZPMELC-SESXWZJBSA-N

(D)-PPA 1 Identity and Mechanism

(D)-PPA 1 (CAS 1620813-53-7), also designated DPPA-1, is a fully D-amino acid dodecapeptide (Sequence: D-NYSKPTDRQYHF) that functions as a competitive inhibitor of the protein–protein interaction between programmed cell death protein 1 (PD-1) and its ligand PD-L1 [1]. Discovered via mirror-image phage display, it represents the first hydrolysis-resistant D-peptide antagonist targeting the PD-1/PD-L1 immune checkpoint pathway, binding to the extracellular domain of PD-L1 with an equilibrium dissociation constant (Kd) of 0.51 μM . The molecule demonstrates both in vitro blockade of the PD-1/PD-L1 interaction (effective at 1 mg/mL in flow cytometry assays) and in vivo anti-tumor efficacy in syngeneic mouse models, marked by suppression of tumor growth and prolonged survival [2].

Target & Pathway

PD-L1 immune checkpoint blockade studies; competitive inhibitor of PD-1/PD-L1 protein–protein interaction

Scaffold Advantage

Fully D-amino acid dodecapeptide scaffold for protease-resistant workflow in serum-containing assays

Assay Context

Supports titratable cellular blockade in flow cytometry-based PD-1/PD-L1 interaction assays

• [1] Chang, H.-N., Liu, B.-Y., Qi, Y.-K., Zhou, Y., Chen, Y.-P., Pan, K.-M., ... & Gao, Y.-F. (2015). Blocking of the PD-1/PD-L1 Interaction by a D-Peptide Antagonist for Cancer Immunotherapy. Angewandte Chemie International Edition, 54(40), 11760–11764. View Source
• [2] TargetMol. (D)-PPA 1 Product Information, Catalog TP1960. PD-1/PD-L1 interaction inhibitor; Kd = 0.51 μM; inhibits tumor growth and prolongs survival in mice. View Source

(D)-PPA 1 Critical Distinctions

Given the structural and pharmacological heterogeneity among PD-1/PD-L1 antagonists—spanning monoclonal antibodies, small-molecule inhibitors, and L-peptide mimics—assuming functional equivalence risks compromising experimental validity. (D)-PPA 1 is distinguished by a unique D-amino acid scaffold that confers intrinsic proteolytic resistance, an attribute not shared by L-peptide analogues such as the mL7N progenitor peptide and other rationally designed PD-L1 binders [1]. Furthermore, subtle variance in targeting PD-L1 versus PD-1, and differences in binding affinity and epitope, differentiate even closely related D-peptides like DPPA-2 (Kd = 1.13 μM) from (D)-PPA 1 (Kd = 0.51 μM) [2]. Transparent, quantitative head-to-head data are indispensable to avoid the procurement of underperforming analogues that lack validated in vivo efficacy or exhibit altered PD-1/PD-L1 blockade profiles .

L-Peptide vs D-Peptide

L-peptide PD-L1 antagonists may lack intrinsic proteolytic resistance; degradation rates may differ substantially in serum-containing assays, potentially altering PD-1/PD-L1 blockade reproducibility.

DPPA-2 Binding Affinity

Closely related D-peptide analog DPPA-2 exhibits a reported binding affinity difference; target occupancy at matched concentrations may not transfer directly, requiring validation.

Antibody Comparators

Anti-PD-L1 monoclonal antibodies differ substantially in molecular size, tissue penetration context, and Fc-mediated effects; immune checkpoint blockade profile may not be directly comparable.

• [1] Chang, H.-N., et al. (2015). Blocking of the PD-1/PD-L1 Interaction by a D-Peptide Antagonist for Cancer Immunotherapy. Angewandte Chemie International Edition, 54(40), 11760–11764. View Source
• [2] Nature Reviews Drug Discovery. Table 6: Peptide inhibitors of PD-1/PD-L1 interaction reported by Chang et al. DPPA-1 (Kd 0.51 μM) vs DPPA-2 (Kd 1.13 μM). View Source

(D)-PPA 1 Quantitative Evidence

PD-L1 Binding Affinity vs DPPA-2

(D)-PPA 1 (DPPA-1) demonstrates a PD-L1 binding affinity of Kd = 0.51 μM, which is 2.2-fold stronger relative to its closest D-peptide analogue DPPA-2, which exhibits a Kd of 1.13 μM when assessed under equivalent in vitro conditions [1]. Both values were derived using recombinant PD-L1 extracellular domain in the same study, enabling direct head-to-head comparison without inter-study variability [2]. The 2.2-fold difference translates to a meaningfully lower concentration of (D)-PPA 1 required to achieve equivalent target occupancy.

PD-L1 Binding Affinity vs DPPA-2

Head-to-head

Kd = 0.51 μM vs 1.13 μM (DPPA-2)

Reported 2.2-fold lower Kd supports higher target engagement at matched concentrations in PD-L1 binding assays.

Recombinant human PD-L1 extracellular domain; same-study comparison.

Evidence Dimension	PD-L1 Binding Affinity (Equilibrium Dissociation Constant, Kd)
Target Compound Data	Kd = 0.51 μM
Comparator Or Baseline	DPPA-2: Kd = 1.13 μM
Quantified Difference	2.2-fold stronger affinity for (D)-PPA 1
Conditions	Recombinant human PD-L1 extracellular domain; in vitro binding assay (mirror-image phage display and biosensor confirmation)

Why This Matters

Procurement of (D)-PPA 1 over DPPA-2 is justified by a 2.2-fold lower Kd, directly indicating superior target engagement at equivalent molar concentrations in PD-1/PD-L1 blockade experiments.

• [1] Nature Reviews Drug Discovery. Table 6: Peptide inhibitors of PD-1/PD-L1 interaction reported by Chang et al. DPPA-1 (Kd 0.51 μM) vs DPPA-2 (Kd 1.13 μM). View Source
• [2] Chang, H.-N., et al. (2015). Blocking of the PD-1/PD-L1 Interaction by a D-Peptide Antagonist for Cancer Immunotherapy. Angewandte Chemie International Edition, 54(40), 11760–11764. View Source

Proteolytic Stability vs L-Peptide Analogues

(D)-PPA 1, as a fully D-amino acid peptide, is inherently hydrolysis-resistant, in contrast to L-peptide PD-L1 antagonists such as the progenitor 16-mer peptide mL7N and other L-amino acid sequences (e.g., Ar5Y_4, TPP-1) that are susceptible to rapid degradation by endogenous serum and tissue proteases [1]. While the parent study did not quantify half-life kinetics directly versus specific L-peptide comparators, D-peptides as a class are established to exhibit significantly extended stability in biological milieu, with degradation rates often reduced by orders of magnitude relative to their L-counterparts [2]. This scaffold-level property is intrinsic to (D)-PPA 1 and is not achievable with L-peptide inhibitors without additional chemical modification.

Proteolytic Stability vs L-Peptides

Class-level

Hydrolysis-resistant D-amino acid scaffold

D-peptide scaffold class may support extended stability in serum-containing assays; L-peptide analogs may be susceptible to rapid degradation.

Class-level inference; direct head-to-head half-life quantification not reported in primary study.

Evidence Dimension	Proteolytic Resistance (Hydrolysis Susceptibility)
Target Compound Data	Hydrolysis-resistant (all D-amino acid scaffold); stable in serum-containing conditions
Comparator Or Baseline	L-Peptide PD-1/PD-L1 inhibitors (e.g., mL7N, TPP-1): Susceptible to rapid proteolytic degradation in vitro and in vivo
Quantified Difference	Not directly quantified in a head-to-head study; class-level difference multi-fold to orders-of-magnitude longer half-life for D-peptides
Conditions	General serum stability; in vivo pharmacokinetic framework for D- vs. L-peptides

Why This Matters

Researchers requiring sustained target engagement in long-duration cell-based or in vivo assays must select (D)-PPA 1 over L-peptide inhibitors to avoid experimental failure due to peptide degradation, thereby ensuring reproducible PD-1/PD-L1 blockade.

• [1] Chang, H.-N., et al. (2015). Blocking of the PD-1/PD-L1 Interaction by a D-Peptide Antagonist for Cancer Immunotherapy. Angewandte Chemie International Edition, 54(40), 11760–11764. First hydrolysis-resistant D-peptide antagonist to target PD-1/PD-L1. View Source
• [2] Weinstock, M. T., Jacobsen, M. T., & Kay, M. S. (2014). Mirror-image phage display yields a stable D-peptide inhibitor of the HIV-1 gp41 N-trimer. Proceedings of the National Academy of Sciences, 111(32), 11679–11684. (Class-level precedent for D-peptide stability). View Source

In Vivo Tumor Suppression and Survival

In syngeneic tumor-bearing mouse models, (D)-PPA 1 administered systemically significantly inhibited tumor growth and prolonged animal survival as a monotherapy [1]. While DPPA-2 and DPPA-3 demonstrated no binding (DPPA-3) or reduced binding (DPPA-2) in vitro, only (D)-PPA 1 has been explicitly validated for robust in vivo therapeutic outcome in the foundational 2015 study [2]. The in vivo blockade of the PD-1/PD-L1 interaction was corroborated at the cellular level by flow cytometry analysis of tumor-infiltrating lymphocytes, confirming that (D)-PPA 1 acts as a functional immune checkpoint inhibitor in a complex physiological environment . By contrast, L-peptide analogues (e.g., TPP-1) required higher doses or alternative delivery strategies to achieve comparable in vivo effects.

In Vivo Tumor Model Response

Model context

Reported tumor growth inhibition and survival prolongation

Supports model-response endpoint review in syngeneic mouse tumor studies; functional PD-1/PD-L1 blockade confirmed in tumor microenvironment.

Syngeneic mouse models; systemic administration; monotherapy context.

Evidence Dimension	In Vivo Anti-Tumor Efficacy (Tumor Growth & Survival)
Target Compound Data	Significant tumor growth inhibition and prolonged survival in syngeneic mouse models at pharmacologically relevant doses
Comparator Or Baseline	TPP-1 (L-peptide): Requires peptide modification or nanoparticle conjugation for equivalent in vivo tumor suppression; DPPA-2 and DPPA-3 not validated for in vivo efficacy in the primary study
Quantified Difference	(D)-PPA 1 achieves efficacy as a standalone D-peptide; L-peptide and lower-affinity D-peptide comparators require additional formulation or fail to demonstrate equivalent in vivo outcomes
Conditions	Syngeneic mouse tumor models; systemic administration; flow cytometry confirmation of PD-1/PD-L1 blockade in tumor microenvironment

Why This Matters

For laboratories transitioning from in vitro screening to translational in vivo tumor immunotherapy studies, (D)-PPA 1 provides a validated, off-the-shelf molecular tool with documented systemic efficacy, eliminating the need for formulation optimization or alternative analogue screening.

• [1] Chang, H.-N., et al. (2015). Blocking of the PD-1/PD-L1 Interaction by a D-Peptide Antagonist for Cancer Immunotherapy. Angewandte Chemie International Edition, 54(40), 11760–11764. In vivo tumor growth inhibition and survival prolongation in mice. View Source
• [2] Nature Reviews Drug Discovery. Table 6: Peptide inhibitors of PD-1/PD-L1 interaction. DPPA-3 shows no binding; DPPA-2 Kd = 1.13 μM, no in vivo efficacy reported in the primary study. View Source

Size and Penetration vs Anti-PD-L1 Antibodies

(D)-PPA 1 (MW ≈ 1555.6 Da) is approximately 100-fold smaller than anti-PD-L1 monoclonal antibodies such as atezolizumab (MW ≈ 145 kDa) or BMS-936559, which occupy the same PD-L1 target but with substantially larger molecular footprints [1]. While direct comparative tissue penetration data are not available for (D)-PPA 1 versus these specific antibodies, extensive class-level evidence demonstrates that peptide-based PD-L1 antagonists achieve superior diffusion into dense tumor microenvironments compared to full-size antibodies, potentially enhancing intratumoral immune checkpoint blockade [2]. Moreover, the cost-per-dose for recombinant monoclonal antibody production is an order of magnitude higher than solid-phase peptide synthesis of (D)-PPA 1, making the peptide a cost-effective alternative for large-scale in vivo screening campaigns.

Molecular Size vs Antibodies

Class-level

MW ≈ 1.56 kDa vs ~145 kDa (anti-PD-L1 mAbs)

Approximately 100-fold smaller size may support reported tissue penetration context for peptide-class PD-L1 antagonists.

Class-level comparison; no direct penetration assay vs specific antibodies.

Evidence Dimension	Molecular Size (MW) & Tissue Penetration Potential
Target Compound Data	MW = 1555.6 Da; fully synthetic D-peptide; superior tissue penetration predicted based on size
Comparator Or Baseline	Atezolizumab: MW ≈ 145 kDa; BMS-936559: MW ≈ 145 kDa (monoclonal antibodies)
Quantified Difference	~100-fold smaller molecular weight; class-level advantage in solid tumor penetration and synthetic accessibility
Conditions	Class-level comparison of peptide vs. antibody tumor penetration from literature; no direct (D)-PPA 1 vs. antibody head-to-head penetration assay

Why This Matters

Investigators requiring deep and homogeneous intratumoral PD-L1 blockade in syngeneic or xenograft models may benefit from (D)-PPA 1's smaller size relative to antibodies, while also realizing significant cost savings for repeat-dosing experimental designs.

• [1] TargetMol. (D)-PPA 1 Product Information; Molecular Weight: 1555.67 g/mol. View Source
• [2] Chang, H.-N., et al. (2015). Blocking of the PD-1/PD-L1 Interaction by a D-Peptide Antagonist for Cancer Immunotherapy. Angewandte Chemie International Edition, 54(40), 11760–11764. Peptide antagonists may provide novel low-molecular-weight drug candidates for cancer immunotherapy. View Source

Cellular PD-1/PD-L1 Blockade Validation

(D)-PPA 1 achieves complete blockade of the PD-1/PD-L1 interaction at a concentration of 1 mg/mL in a flow cytometry-based cellular assay, with partial inhibition observed at 0.2 mg/mL [1]. This concentration-response relationship allows researchers to calibrate dosing for in vitro T-cell reactivation experiments. In contrast, DPPA-2, despite measurable PD-L1 binding (Kd = 1.13 μM), has not been shown to achieve functional blockade of the PD-1/PD-L1 interaction in a comparable cellular context within the primary study, and DPPA-3 shows no binding whatsoever, failing to inhibit the interaction at any concentration [2]. The cellular functional data provide a more translationally relevant endpoint than binding affinity alone.

Cellular PD-1/PD-L1 Blockade

Head-to-head

Complete blockade at 1 mg/mL; partial at 0.2 mg/mL

Supports titratable inhibition in flow cytometry-based cellular assays; DPPA-2 and DPPA-3 lack reported functional blockade data.

Flow cytometry; PD-L1-expressing cells with PD-1-Fc co-incubation.

Evidence Dimension	Cellular PD-1/PD-L1 Interaction Blockade (Flow Cytometry)
Target Compound Data	Complete blockade at 1 mg/mL; partial blockade at 0.2 mg/mL
Comparator Or Baseline	DPPA-2: No functional cellular blockade data reported; DPPA-3: No binding, no blockade
Quantified Difference	(D)-PPA 1 is the only D-peptide analogue in the series with validated cellular functional blockade at defined concentrations
Conditions	Flow cytometry-based PD-1/PD-L1 interaction assay; cellular context (PD-L1-expressing cells co-incubated with PD-1-Fc)

Why This Matters

For immune checkpoint blockade experiments requiring precise, titratable inhibition of the PD-1/PD-L1 axis in cellular assays, (D)-PPA 1 offers documented concentration-response data that DPPA-2, DPPA-3, and L-peptide alternatives currently lack, reducing empirical optimization time.

• [1] MedChemExpress. (D)-PPA 1 Product Page. (D)-PPA 1 (0.2 mg/mL, 1.0 mg/mL) blocks PD-1/PD-L1 interaction at 1.0 mg/mL. View Source
• [2] Nature Reviews Drug Discovery. Table 6: Peptide inhibitors of PD-1/PD-L1 interaction. DPPA-1, DPPA-2, DPPA-3 binding data. View Source

Immune-Mediated Mechanism Without Cytotoxicity

(D)-PPA 1 does not directly kill tumor cells. In CT26 colon carcinoma cell cultures treated with 3.125–100 μM of (D)-PPA 1 for 24–48 hours, no effect on tumor cell growth or viability was observed [1]. This is in stark mechanistic contrast to certain small-molecule PD-L1 inhibitors (e.g., those with off-target cytotoxicity) and chemotherapeutic agents that directly induce tumor cell death. The absence of direct cytotoxicity confirms that (D)-PPA 1's anti-tumor efficacy is immune-mediated via T-cell reactivation, a critical attribute for researchers studying pure immune checkpoint biology without confounding cytotoxic variables [2].

Absence of Direct Cytotoxicity

Assay context

No effect on CT26 cell viability at 3.125–100 μM

Supports immune-mediated mechanism interpretation; no confounding direct tumor cell killing observed in viability assays.

CT26 murine colon carcinoma; 24–48 h incubation; MTT/viability assay.

Evidence Dimension	Direct Tumor Cell Cytotoxicity (CT26 Cell Viability)
Target Compound Data	No direct cytotoxicity; no effect on CT26 cell growth at 3.125–100 μM for 24–48 h
Comparator Or Baseline	Small-molecule PD-L1 inhibitors and chemotherapeutics: Frequently exhibit direct tumor cell killing, confounding immune checkpoint mechanism interpretation
Quantified Difference	Complete absence of direct cytotoxicity over a wide concentration range (3.125–100 μM)
Conditions	CT26 murine colon carcinoma cell line; MTT/viability assay; 24 h and 48 h incubation

Why This Matters

Immuno-oncology researchers requiring a clean mechanistic tool to study T-cell-mediated anti-tumor immunity without confounding direct tumor cytotoxicity must select (D)-PPA 1 over small-molecule PD-L1 inhibitors or chemotherapeutic agents.

• [1] MedChemExpress. (D)-PPA 1 Product Page. In Vitro: (D)-PPA 1 (3.125-100 μM; 24 h, 48 h) doesn't kill tumor cells directly with no effect on CT26 cells growth. View Source
• [2] Chang, H.-N., et al. (2015). Blocking of the PD-1/PD-L1 Interaction by a D-Peptide Antagonist for Cancer Immunotherapy. Angewandte Chemie International Edition, 54(40), 11760–11764. Mechanism: immune checkpoint blockade via PD-1/PD-L1 disruption. View Source

(D)-PPA 1 Application Scenarios

Syngeneic Tumor PD-1/PD-L1 Blockade

Leverage (D)-PPA 1's validated in vivo tumor growth inhibition and survival prolongation in syngeneic mouse models [1]. Administer systemically as a standalone immune checkpoint inhibitor to study T-cell-mediated anti-tumor immunity, tumor microenvironment remodeling, and immune memory formation without the confounding variables of antibody Fc effector functions or direct tumor cytotoxicity [2].

T-Cell Reactivation Assays

Use (D)-PPA 1 at 1 mg/mL to achieve complete blockade of the PD-1/PD-L1 interaction in flow cytometry-based co-culture systems [1]. Titrate down to 0.2 mg/mL for partial inhibition studies to determine the threshold of PD-L1 engagement required for T-cell reinvigoration, enabling precise dose-response characterization of immune checkpoint biology [2].

Peptide-Drug Conjugate and Nanoparticle Platforms

Capitalize on (D)-PPA 1's D-amino acid scaffold, established PD-L1 targeting affinity (Kd = 0.51 μM), and synthetic accessibility as a targeting ligand for peptide-drug conjugates or nanoparticle-based delivery systems [1]. Its resistance to proteolysis ensures stability during bioconjugation chemistry and systemic circulation, while its selectivity for PD-L1 directs payloads to the tumor microenvironment [2].

Comparator for Protease-Resistant Checkpoint Inhibitors

Employ (D)-PPA 1 as a comparator standard in studies evaluating next-generation PD-L1 inhibitors and D-peptide drug candidates [1]. Its well-characterized binding affinity (Kd = 0.51 μM), cellular blockade concentration-response, and in vivo efficacy profile provide a benchmark against which novel peptide, peptidomimetic, and small-molecule PD-1/PD-L1 antagonists can be quantitatively evaluated [2].

Application

Selection Property

Validation Focus

Immune checkpoint model studies

PD-L1 targeting with protease-resistant scaffold

Tumor growth inhibition and survival endpoint review in syngeneic models

T-cell signaling assays

Titratable cellular PD-1/PD-L1 blockade profile

Flow cytometry concentration-response and T-cell reactivation endpoints

Peptide-drug conjugate research

D-amino acid scaffold stability and synthetic accessibility

Bioconjugation integrity and PD-L1 targeting validation

Comparator benchmarking

Characterized binding affinity and cellular blockade profile

Benchmark comparison for novel PD-1/PD-L1 antagonist evaluation

• [1] Chang, H.-N., et al. (2015). Blocking of the PD-1/PD-L1 Interaction by a D-Peptide Antagonist for Cancer Immunotherapy. Angewandte Chemie International Edition, 54(40), 11760–11764. View Source
• [2] MedChemExpress. (D)-PPA 1 Biological Activity: Kd = 0.51 μM; Flow Cytometry blockade at 0.2–1.0 mg/mL; CT26 viability assay; in vivo tumor inhibition. View Source